Benzo[1,3]dioxol-5-ylmethyl-(4-fluoro-benzyl)-amine
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Overview
Description
Benzo[1,3]dioxol-5-ylmethyl-(4-fluoro-benzyl)-amine is a chemical compound with the CAS Number: 346725-54-0. It has a molecular weight of 259.28 . This compound is used in proteomics research .
Molecular Structure Analysis
The IUPAC name for this compound is N-(1,3-benzodioxol-5-ylmethyl)-N-(4-fluorobenzyl)amine. The InChI code is 1S/C15H14FNO2/c16-13-4-1-11(2-5-13)8-17-9-12-3-6-14-15(7-12)19-10-18-14/h1-7,17H,8-10H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of Benzo[1,3]dioxol-5-ylmethyl-(4-fluoro-benzyl)-amine include a molecular weight of 259.28 . More detailed properties like melting point, boiling point, solubility, etc., are not available in the current resources.Scientific Research Applications
1. Antitumor Evaluation
- Summary of Application: A series of novel N-aryl-5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-(tert-butyl)thiazol-2-amines were synthesized and evaluated for their antitumor activities against HeLa, A549, and MCF-7 cell lines .
- Methods of Application: The compounds were synthesized and their antitumor activities were evaluated against the mentioned cell lines .
- Results: Some tested compounds showed potent growth inhibition properties with IC50 values generally below 5 μM against the three human cancer cells lines . For example, compound C27 showed potent activities against HeLa and A549 cell lines with IC50 values of 2.07 ± 0.88 μM and 3.52 ± 0.49 μM, respectively .
2. Crystal Structure Analysis
- Summary of Application: The crystal structure of benzo[d][1,3]dioxol-5-ylmethyl 2-(6-methoxynaphthalen-2-yl)propanoate was analyzed .
- Methods of Application: The crystal structure was determined using X-ray diffraction .
- Results: The molecular structure was determined and the crystallographic data were reported .
3. Detection of Carcinogenic Heavy Metal Ion
- Summary of Application: The compounds were used for the significant detection of the carcinogenic heavy metal ion, lead (Pb 2+), via a reliable electrochemical approach .
- Methods of Application: A sensitive and selective Pb 2+ sensor was developed via the deposition of a thin layer of the compound on a GCE with the conducting polymer matrix Nafion .
- Results: The sensor was able to detect Pb 2+ in an effective manner .
Safety And Hazards
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-1-(4-fluorophenyl)methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO2/c16-13-4-1-11(2-5-13)8-17-9-12-3-6-14-15(7-12)19-10-18-14/h1-7,17H,8-10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZYDHJQNBCPBGJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNCC3=CC=C(C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90357919 |
Source
|
Record name | 1-(2H-1,3-Benzodioxol-5-yl)-N-[(4-fluorophenyl)methyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90357919 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[1,3]dioxol-5-ylmethyl-(4-fluoro-benzyl)-amine | |
CAS RN |
346725-54-0 |
Source
|
Record name | 1-(2H-1,3-Benzodioxol-5-yl)-N-[(4-fluorophenyl)methyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90357919 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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